Cas no 2103-89-1 (THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-)

THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)- structure
2103-89-1 structure
Product Name:THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-
CAS No:2103-89-1
MF:C11H11NS2
MW:221.34173989296
CID:3536169
PubChem ID:13866031
Update Time:2025-04-22

THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

    • THIAZOLE, 4-(4-METHYLPHENYL)-2-(METHYLTHIO)-
    • DTXSID401271983
    • 2103-89-1
    • 4-(4-Methylphenyl)-2-(methylthio)thiazole
    • Inchi: 1S/C11H11NS2/c1-8-3-5-9(6-4-8)10-7-14-11(12-10)13-2/h3-7H,1-2H3
    • InChI Key: ZURMFDPUGCXPEU-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=C(C)C=C2)N=C1SC

Computed Properties

  • Exact Mass: 221.03329170Da
  • Monoisotopic Mass: 221.03329170Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66.4Ų
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